![molecular formula C13H12F3NO4 B2441545 Benzo[d][1,3]dioxol-5-yl(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone CAS No. 2034250-04-7](/img/structure/B2441545.png)
Benzo[d][1,3]dioxol-5-yl(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone
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Overview
Description
“Benzo[d][1,3]dioxol-5-yl(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone” is a complex organic compound. It contains a benzo[d][1,3]dioxol-5-yl group, which is a structural motif found in many natural and synthetic molecules . The molecule also contains a 3-(2,2,2-trifluoroethoxy)azetidin-1-yl group .
Molecular Structure Analysis
The molecular structure of “this compound” is complex. It consists of a benzo[d][1,3]dioxol-5-yl group and a 3-(2,2,2-trifluoroethoxy)azetidin-1-yl group . The exact molecular structure could not be retrieved from the available data.Scientific Research Applications
Synthesis and Antimicrobial Activity
- Synthesis and Biological Evaluation : Novel derivatives of benzoxazole, including structures related to Benzo[d][1,3]dioxol-5-yl(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone, have been synthesized and evaluated for antimicrobial and analgesic activities. For instance, compounds synthesized from 5,7-dichloro-2-hydrazino-1,3-benzoxazole exhibited pronounced antimicrobial and analgesic activity, with high receptor affinity in molecular docking studies (Jayanna et al., 2013).
Antimicrobial and Anticonvulsant Evaluation
- Antibacterial and Antifungal Properties : Various novel compounds structurally related to this compound were assessed for their antibacterial, antifungal, and anticonvulsant activities. Some compounds demonstrated moderate antibacterial and antifungal effects against Bacillus subtilis and Candida albicans, with certain derivatives showing excellent anticonvulsant activity (Rajasekaran, Murugesan, & Anandarajagopal, 2006).
Drug-like Properties and Microbial Investigation
- Drug-likeness and Microbial Activity : Research on compounds synthesized from 1H-benzo[d][1,2,3] triazole-5-yl)(phenyl)methanone, which is structurally similar to the compound , revealed their potential as drugs. These compounds showed good to moderate activity against bacterial strains and better antimycobacterial activity compared to standard drugs. Additionally, in-silico analysis indicated excellent drug-likeness properties (Pandya et al., 2019).
Anti-mycobacterial Chemotypes
- Anti-Tubercular Activity : Benzo[d]thiazol-2-yl(piperazin-1-yl)methanones, a scaffold with structural similarities, have been identified as new anti-mycobacterial chemotypes. These compounds, upon evaluation, showed potential anti-tubercular activity and low cytotoxicity, with significant therapeutic indices (Pancholia et al., 2016).
Future Directions
The future directions for the research and development of “Benzo[d][1,3]dioxol-5-yl(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone” could involve further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of similar molecules .
Mechanism of Action
Target of Action
Similar compounds have been reported to exhibit activity against various cancer cell lines .
Mode of Action
It’s worth noting that similar compounds have been found to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .
Biochemical Pathways
Compounds with similar structures have been reported to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .
Result of Action
Similar compounds have been found to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells .
Action Environment
It’s worth noting that the stability of similar compounds can be influenced by factors such as temperature, light, and ph .
properties
IUPAC Name |
1,3-benzodioxol-5-yl-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12F3NO4/c14-13(15,16)6-19-9-4-17(5-9)12(18)8-1-2-10-11(3-8)21-7-20-10/h1-3,9H,4-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPKQRIGDNCOXOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC3=C(C=C2)OCO3)OCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12F3NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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